Cas no 1203683-05-9 (7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline])

• Product Name: 7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]
• CAS No: 1203683-05-9
• MF: C₁₂H₁₂F₃N
• MW: 227.225593566895
• MDL: MFCD16619060
• CID: 1031306
• PubChem ID: 70812530
• Update Time: 2025-08-03

7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] Chemical and Physical Properties

Names and Identifiers

• 7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]
• 7-(trifluoromethyl)spiro[2,3-dihydro-1H-isoquinoline-4,1'-cyclopropane]
• AK132679
• KB-45992
• RL00814
• 1203683-05-9
• J-519006
• NEDCDHNCIXGLQJ-UHFFFAOYSA-N
• DTXSID80744031
• 7/'-(trifluoroMethyl)-2/',3/'-dihydro-1/'H-spiro[cyclopropane-1,4/'-isoquinoline]
• SCHEMBL12969031
• AKOS016844956

• MDL： MFCD16619060
• Inchi： 1S/C12H12F3N/c13-12(14,15)9-1-2-10-8(5-9)6-16-7-11(10)3-4-11/h1-2,5,16H,3-4,6-7H2
• InChI Key： NEDCDHNCIXGLQJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)CNCC12CC1)(F)F

Computed Properties

• Exact Mass: 227.09218387g/mol
• Monoisotopic Mass: 227.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]

7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]: A Comprehensive Overview

The compound with CAS No 1203683-05-9, known as 7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline], is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a spirocyclic structure, combining a cyclopropane ring with an isoquinoline moiety, and features a trifluoromethyl group at the 7' position. The spiro arrangement, where two rings are joined by a single atom, introduces unique electronic and steric properties that make this compound particularly interesting for further study.

Recent research has highlighted the potential of spiro[cyclopropane-isoquinoline] derivatives in drug discovery. The isoquinoline core is a well-known scaffold in medicinal chemistry, often associated with bioactive properties such as anti-inflammatory, antitumor, and antimicrobial activities. The incorporation of the trifluoromethyl group adds electron-withdrawing effects, which can enhance the compound's stability and bioavailability. Additionally, the cyclopropane ring introduces strain and rigidity to the molecule, potentially influencing its interaction with biological targets.

One of the most notable studies on this compound involves its application in targeted drug delivery systems. Researchers have explored the ability of 7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] to act as a carrier for therapeutic agents due to its unique structural properties. The spirocyclic structure allows for efficient encapsulation of drugs while maintaining stability under physiological conditions.

Furthermore, computational studies have provided insights into the electronic properties of this compound. Quantum mechanical calculations reveal that the trifluoromethyl group significantly alters the electron distribution within the molecule, potentially enhancing its reactivity in certain chemical transformations. This understanding is crucial for designing new synthetic routes and optimizing its use in various applications.

In terms of synthesis, the preparation of 7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoquinoline skeleton through cyclization reactions and subsequent functionalization to introduce the trifluoromethyl group and the cyclopropane ring.

The study of this compound also extends to its potential use in materials science. Its rigid structure and electron-withdrawing substituents make it a candidate for applications in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Preliminary experiments have shown promising results in terms of charge transport properties, suggesting that further investigation into its electronic behavior could lead to novel material applications.

Another area of interest is the bioavailability and pharmacokinetics of this compound. Preclinical studies have demonstrated that its spirocyclic structure enhances solubility and absorption rates compared to similar compounds lacking this feature. This makes it a strong candidate for development into orally administered drugs with improved therapeutic indices.

In conclusion, 7'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] represents a cutting-edge molecule with diverse potential applications across multiple scientific disciplines. Its unique structural features and promising biological properties position it as a valuable tool for advancing both medicinal chemistry and materials science research.